![molecular formula C20H17BrN2O2 B297452 5-bromo-1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde](/img/structure/B297452.png)
5-bromo-1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde
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Overview
Description
5-bromo-1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a derivative of indole, which is a heterocyclic aromatic organic compound that is widely found in nature. The synthesis of this compound involves several steps that require the use of specific reagents and reaction conditions.
Mechanism of Action
The mechanism of action of 5-bromo-1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde is not fully understood. However, it is believed that this compound exerts its anti-proliferative activity by inducing cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the activity of certain signaling pathways such as the Wnt/β-catenin pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. This compound has been shown to affect various cellular processes such as cell cycle progression, DNA synthesis, and protein synthesis. In addition, this compound has been shown to induce changes in gene expression patterns, leading to alterations in cellular metabolism and signaling pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 5-bromo-1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde in lab experiments include its high potency and selectivity against cancer cells, as well as its ability to inhibit specific enzymes and signaling pathways. However, the limitations of this compound include its complex synthesis method, which requires the use of specific reagents and reaction conditions, as well as its potential toxicity and side effects.
Future Directions
There are several future directions for research on 5-bromo-1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde. These include further studies on its mechanism of action, identification of its molecular targets, and optimization of its synthesis method. In addition, this compound could be further evaluated for its potential applications in drug discovery and development, as well as its use as a tool compound for studying cellular processes and signaling pathways.
Synthesis Methods
The synthesis of 5-bromo-1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde involves the condensation of 2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoacetic acid with 5-bromoindole-3-carbaldehyde in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction is typically carried out in anhydrous conditions and requires the use of a suitable solvent such as dichloromethane or dimethylformamide (DMF).
Scientific Research Applications
The potential applications of 5-bromo-1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde in scientific research are numerous. This compound has been shown to exhibit significant anti-proliferative activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, this compound has been shown to inhibit the activity of certain enzymes such as glycogen synthase kinase-3β (GSK-3β) and cyclin-dependent kinase 2 (CDK2), which are involved in cell proliferation and apoptosis.
Properties
Molecular Formula |
C20H17BrN2O2 |
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Molecular Weight |
397.3 g/mol |
IUPAC Name |
5-bromo-1-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]indole-3-carbaldehyde |
InChI |
InChI=1S/C20H17BrN2O2/c21-17-5-6-19-18(9-17)16(13-24)11-23(19)12-20(25)22-8-7-14-3-1-2-4-15(14)10-22/h1-6,9,11,13H,7-8,10,12H2 |
InChI Key |
ULQJYOKTGBKFPS-UHFFFAOYSA-N |
SMILES |
C1CN(CC2=CC=CC=C21)C(=O)CN3C=C(C4=C3C=CC(=C4)Br)C=O |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(=O)CN3C=C(C4=C3C=CC(=C4)Br)C=O |
Origin of Product |
United States |
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